Cas no 36884-28-3 (5-Phenylpentanal)

• Product Name: 5-Phenylpentanal
• CAS No: 36884-28-3
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• MDL: MFCD11553622
• CID: 293363
• PubChem ID: 561886
• Update Time: 2025-09-21

5-Phenylpentanal Chemical and Physical Properties

Names and Identifiers

• Benzenepentanal
• 5-phenylpentanal
• 5-Phenyl-1-pentanal
• 5-Phenylpentylaldehyde
• Valeraldehyde,5-phenyl- (6CI)
• MFCD11553622
• 5-phenyl pentanal
• 5-phenyl-pentanal
• Valeraldehyde, 5-phenyl-
• starbld0040772
• AT35283
• AKOS011895680
• DTXSID20340137
• SCHEMBL96648
• 36884-28-3
• 5-Phenylpentanal

• MDL： MFCD11553622
• Inchi： 1S/C11H14O/c12-10-6-2-5-9-11-7-3-1-4-8-11/h1,3-4,7-8,10H,2,5-6,9H2
• InChI Key： FINOPSACFXSAKB-UHFFFAOYSA-N
• SMILES： O=CCCCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 162.10452
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.959
• Boiling Point: 266.8 °C at 760 mmHg
• Flash Point: 129.9 °C
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 5-Phenylpentanal

Comprehensive Guide to Benzenepentanal (CAS No. 36884-28-3): Properties, Applications, and Market Insights

Benzenepentanal (CAS No. 36884-28-3) is an aromatic aldehyde with significant importance in organic synthesis and industrial applications. This compound, also known as 5-phenylpentanal, features a benzene ring attached to a five-carbon aldehyde chain. Its unique structure makes it a versatile intermediate in the production of fragrances, pharmaceuticals, and specialty chemicals. Researchers and manufacturers are increasingly interested in Benzenepentanal due to its role in sustainable chemistry and green synthesis processes.

The chemical formula of Benzenepentanal is C₁₁H₁₄O, with a molecular weight of 162.23 g/mol. Its physical properties include a clear to pale yellow liquid appearance, a characteristic aromatic odor, and moderate solubility in organic solvents. The compound's boiling point ranges between 250-260°C, making it suitable for high-temperature applications. One of the key advantages of Benzenepentanal is its stability under normal conditions, which contributes to its widespread use in various industries.

In the fragrance industry, Benzenepentanal serves as a crucial building block for creating complex aromatic compounds. Its ability to undergo condensation reactions makes it valuable for synthesizing musky and floral scent components. Recent trends in natural fragrance alternatives have increased demand for Benzenepentanal derivatives, as they can mimic expensive natural extracts while being more cost-effective and sustainable. Perfumers particularly value its contribution to long-lasting fragrance formulations.

Pharmaceutical applications of Benzenepentanal (CAS No. 36884-28-3) have gained attention in recent years. Researchers are exploring its potential as an intermediate in the synthesis of bioactive molecules and drug candidates. The compound's aromatic-aldehyde structure allows for diverse chemical modifications, making it valuable in medicinal chemistry. Current studies focus on its derivatives for potential anti-inflammatory and antimicrobial properties, aligning with the growing interest in novel therapeutic agents.

The specialty chemicals sector utilizes Benzenepentanal in the production of various advanced materials. Its reactivity enables the creation of polymers with specific properties, particularly in coatings and adhesives. Manufacturers are developing eco-friendly materials using Benzenepentanal-based formulations, responding to the global push for sustainable industrial solutions. The compound's compatibility with green chemistry principles makes it attractive for companies aiming to reduce environmental impact.

Market analysis indicates steady growth in demand for Benzenepentanal across multiple regions. Asia-Pacific currently leads in production and consumption, driven by expanding fragrance and pharmaceutical industries. Europe and North America show increasing interest in high-purity grades for research applications. The global Benzenepentanal market is projected to grow at a CAGR of 4-6% over the next five years, with innovations in synthesis methods and application development fueling this expansion.

Quality control measures for Benzenepentanal (CAS No. 36884-28-3) involve rigorous testing protocols. Reputable suppliers provide certificates of analysis including purity assessments (typically >98%), impurity profiles, and stability data. Analytical techniques such as GC-MS, HPLC, and NMR spectroscopy ensure product consistency. These quality standards are particularly important for pharmaceutical and fragrance applications where precise specifications are required.

Storage and handling recommendations for Benzenepentanal emphasize protection from light and moisture. The compound should be kept in tightly sealed containers under inert atmosphere when long-term storage is needed. While not classified as hazardous under normal conditions, standard laboratory precautions should be followed. Proper ventilation and personal protective equipment are recommended when working with concentrated forms of the material.

Recent research breakthroughs involving Benzenepentanal include novel catalytic processes for its synthesis. Scientists have developed more efficient methods using heterogeneous catalysts and microwave-assisted reactions, reducing energy consumption and improving yields. These advancements align with the chemical industry's focus on process intensification and green chemistry principles, making Benzenepentanal production more sustainable.

Future prospects for Benzenepentanal (CAS No. 36884-28-3) appear promising, with potential applications in emerging fields like biodegradable materials and renewable energy technologies. Research institutions and corporations are investing in exploring its derivatives for advanced material science applications. The compound's versatility ensures its continued relevance in chemical innovation, particularly as industries seek alternatives to petroleum-based intermediates.

For researchers and industry professionals seeking high-quality Benzenepentanal, selecting reliable suppliers with proven expertise in aromatic aldehydes is essential. Technical support, customized packaging options, and regulatory compliance documentation are important considerations when sourcing this specialty chemical. As applications diversify, the demand for tailored Benzenepentanal solutions is expected to grow across multiple sectors.